Cas no 15548-02-4 (Cyclohexanone,2-ethyl-2-(3-methoxyphenyl)-, oxime)

• Product name: Cyclohexanone,2-ethyl-2-(3-methoxyphenyl)-, oxime
• CAS No: 15548-02-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 121055
• PubChem ID: 2728023

Cyclohexanone,2-ethyl-2-(3-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-ethyl-2-(3-methoxyphenyl)-, oxime
• 2-Ethyl-2-(3-methoxyphenyl)cyclohexanone oxime
• N-[2-ethyl-2-(3-methoxyphenyl)cyclohexylidene]hydroxylamine
• DTXSID00369487
• Maybridge3_005188
• Oprea1_661828
• 15548-02-4
• CHEBI:228430

• Inchi： InChI=1S/C15H21NO2/c1-3-15(10-5-4-9-14(15)16-17)12-7-6-8-13(11-12)18-2/h6-8,11,17H,3-5,9-10H2,1-2H3/b16-14+
• InChI Key： DXQBIKXUBNQJPG-JQIJEIRASA-N
• SMILES： COC1C=CC=C(C2(CCCC/C/2=N\O)CC)C=1

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 41.8Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 41.82